Cas no 1803778-33-7 (Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate
• CAS No: 1803778-33-7
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951882
• Update Time: 2025-10-29

Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)6-2-5(4-14)3-7(8(6)15)10(11,12)13/h2-3,15H,1H3
• InChI Key： XNCGWPHIELDSCM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OC)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate

Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate (CAS No. 1803778-33-7): A Comprehensive Overview

Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate, identified by its CAS number 1803778-33-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a benzoate core with substituents including a cyano group, a hydroxyl group, and a trifluoromethyl group, exhibits unique structural and chemical properties that make it valuable for various applications. The presence of these functional groups not only influences its reactivity but also contributes to its potential biological activity.

The benzoate moiety is a well-known structural motif in many natural and synthetic compounds, often contributing to their stability and bioavailability. In the case of Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate, the benzoate ring serves as a scaffold for further functionalization, allowing for the introduction of additional chemical groups that can modulate its properties. The cyano group (-CN) is electron-withdrawing and can participate in hydrogen bonding, influencing both the solubility and reactivity of the compound. The hydroxyl group (-OH) adds another layer of functionality, enabling interactions with polar molecules and potential hydrogen bonding interactions. Finally, the trifluoromethyl group (-CF₃) is known for its ability to enhance metabolic stability and binding affinity in drug-like molecules.

Recent research has highlighted the importance of trifluoromethyl-substituted compounds in pharmaceutical development. The trifluoromethyl group can significantly influence the pharmacokinetic properties of a molecule, including its bioavailability, metabolic half-life, and binding affinity to biological targets. In particular, studies have shown that compounds containing this group often exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. This has led to increased interest in developing synthetic methods for incorporating trifluoromethyl groups into biologically active molecules.

The synthesis of Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common approach involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as cyanation and esterification. The use of advanced catalytic systems has recently improved the efficiency of these reactions, making it possible to produce complex molecules like Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate on a larger scale.

In terms of biological activity, Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate has shown promise in several preliminary studies. Its unique structural features suggest potential applications in areas such as inflammation modulation, pain management, and anti-viral therapy. For instance, the combination of the cyano and hydroxyl groups may enable interactions with enzymes or receptors involved in these pathways. Additionally, the trifluoromethyl group could enhance binding to target proteins, leading to more potent biological effects.

One particularly interesting aspect of this compound is its potential role in drug discovery as a lead molecule or intermediate for more complex derivatives. Researchers are exploring various strategies to modify its structure further, aiming to optimize its pharmacological properties. Techniques such as structure-based drug design and high-throughput screening are being employed to identify analogs with improved activity profiles.

The chemical stability of Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate is also an important consideration for its practical applications. The presence of multiple functional groups necessitates careful handling under specific storage conditions to prevent degradation. Recent advancements in analytical chemistry have provided new tools for characterizing the stability and purity of such compounds, ensuring that they meet the stringent requirements for pharmaceutical use.

Furthermore, the environmental impact of producing and using Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate is an area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These approaches not only align with sustainability goals but also often lead to more cost-effective production processes.

In conclusion, Methyl 5-cyano-2-hydroxy-3-(trifluoromethyl)benzoate (CAS No. 1803778-33-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for developing new drugs targeting various therapeutic areas. As research continues to uncover new applications and synthetic methods for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.